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Introduction
3-Aminopropyldiisopropylethoxysilane is a versatile organosilane compound that plays a

crucial role as a surface modifying and coupling agent in a wide array of scientific and industrial

applications. Its unique bifunctional nature, possessing both a reactive primary amine and a

hydrolyzable ethoxysilane group, allows it to form stable covalent bonds with both organic and

inorganic materials. This technical guide provides a comprehensive overview of the chemical

structure, reactivity, and common applications of 3-Aminopropyldiisopropylethoxysilane,

with a focus on its utility for researchers in materials science, biotechnology, and drug

development.

Chemical Structure and Identification
3-Aminopropyldiisopropylethoxysilane is characterized by a central silicon atom bonded to

a 3-aminopropyl group, two isopropyl groups, and one ethoxy group. This structure imparts the

molecule with its characteristic properties, enabling it to act as a molecular bridge between

different material phases.
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Key Identifiers:

Chemical Name: 3-Aminopropyldiisopropylethoxysilane

CAS Number: 117559-36-1

Molecular Formula: C₁₁H₂₇NOSi

Synonyms: 3-(Diisopropylethoxysilyl)propylamine, 3-[Ethoxy-di(propan-2-yl)silyl]propan-1-

amine

Physicochemical Properties
The physical and chemical properties of 3-Aminopropyldiisopropylethoxysilane are

summarized in the table below. These properties are essential for understanding its behavior in

various experimental conditions and for optimizing its application.

Property Value

Molecular Weight 217.43 g/mol

Appearance Straw-colored liquid

Boiling Point 78-80 °C at 0.4 mmHg

Density 0.872 g/mL at 25 °C

Refractive Index 1.4489 at 20 °C

Purity Typically ≥97%

Reactivity and Mechanism of Action
The utility of 3-Aminopropyldiisopropylethoxysilane as a coupling agent stems from the

reactivity of its two distinct functional groups: the ethoxy group and the primary amine group.

Hydrolysis and Condensation of the Ethoxy Group
The ethoxy group is susceptible to hydrolysis in the presence of water, leading to the formation

of a reactive silanol group (Si-OH) and ethanol as a byproduct. This hydrolysis step is often the
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initial phase in the surface modification process. The newly formed silanol groups can then

undergo condensation with hydroxyl groups present on the surface of inorganic substrates,

such as silica, glass, and metal oxides, forming stable siloxane (Si-O-Substrate) bonds.

Furthermore, the silanol groups can also self-condense with other silanol groups to form a

polysiloxane network on the surface.

Hydrolysis and condensation of 3-Aminopropyldiisopropylethoxysilane.

Reactivity of the Aminopropyl Group
The terminal primary amine on the propyl chain provides a reactive site for the covalent

attachment of a wide range of organic molecules. This amino group can participate in various

chemical reactions, including:

Amide bond formation: Reaction with carboxylic acids, acyl chlorides, or activated esters.

Imine formation: Reaction with aldehydes and ketones.

Epoxy ring-opening: Reaction with epoxide-containing molecules.

Isocyanate and isothiocyanate reactions: Formation of urea and thiourea linkages.

This versatility makes 3-Aminopropyldiisopropylethoxysilane an ideal linker for immobilizing

biomolecules, such as proteins, peptides, and nucleic acids, as well as for grafting polymers

and other organic functional layers onto surfaces.
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1. Preparation

2. Functionalization

3. Conjugation

4. Application

Select Substrate
(e.g., Glass, Silica)

Clean Substrate
(Sonication, Piranha, etc.)

Dry Substrate
(Oven, N₂ stream)

Deposit Silane
(Immersion, Spin-coating)

Prepare Silane Solution
(e.g., 2% in aq. Ethanol)

Cure Silane Layer
(Heat or Ambient)

Activate Amine Groups
(Optional, e.g., with crosslinkers)

Introduce Biomolecule/Drug
(e.g., Protein, Peptide)

Incubate for Covalent Bonding

Wash to Remove Unbound Molecules

Biosensing Drug Delivery Diagnostics

Click to download full resolution via product page
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To cite this document: BenchChem. [An In-Depth Technical Guide to 3-
Aminopropyldiisopropylethoxysilane: Chemical Structure, Reactivity, and Applications].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b186601#3-aminopropyldiisopropylethoxysilane-
chemical-structure-and-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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